N-ethyl-N'-({2-[4-(2-methoxyphenyl)-1-piperazinyl]-3-pyridinyl}methyl)urea

• IUPAC Name: 1-ethyl-3-[[2-[4-(2-methoxyphenyl)piperazin-1-yl]pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C20H27N5O2/c1-3-21-20(26)23-15-16-7-6-10-22-19(16)25-13-11-24(12-14-25)17-8-4-5-9-18(17)27-2/h4-10H,3,11-15H2,1-2H3,(H2,21,23,26)
• InChI Key: NGOPXNRFOJUOMT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=C(N=CC=C1)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C20H27N5O2
• Molecular Weight: 369.5 g/mol

Description

The compound “N-ethyl-N’-({2-[4-(2-methoxyphenyl)-1-piperazinyl]-3-pyridinyl}methyl)urea” is a complex organic molecule. It contains a urea group (NH2-CO-NH2), which is a common functional group in organic chemistry and biochemistry. The molecule also contains a piperazine ring, a methoxyphenyl group, and a pyridinyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, methoxyphenyl group, and pyridinyl group would contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The urea group could participate in condensation or hydrolysis reactions. The piperazine ring might undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar urea group and the aromatic rings could affect its solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential applications, studying its reactivity, or investigating its biological activity.